5-Nitro-1H-indole-2-carbaldehyde

• Molecular Formula: C9H6N2O3
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 5-nitro-1H-indole-2-carbaldehyde
• InChI: InChI=1S/C9H6N2O3/c12-5-7-3-6-4-8(11(13)14)1-2-9(6)10-7/h1-5,10H
• InChI Key: GQBZFTRMWRYAMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(N2)C=O

Description

5-Nitro-1H-indole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H6N2O3 and its molecular weight is 190.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of crude (5-nitro-1H-indol-2-yl)methanol (3.60 g, 18.7 mmol) in chloroform (200 mL) was heated at 50° C. with manganese dioxide (20 g, 0.23 mol) for 3 h. The reaction mixture was then filtered through Celite and concentrated to give 5-nitro-1H-indole-2-carbaldehyde (904) (2.04 g, 57% through two steps). 1H NMR δ [(CD3)2SO] 12.64 (br, 1H), 9.96 (s, 1H), 8.83 (d, J=2.3 HZ, 1H), 8.18 (dd, J=9.0 Hz, 2.3 Hz, 1H), 7.69 (d, J=0.7 Hz, 1H), 7.62 (d, J=9.0 Hz, 1H).